Cas no 1213602-55-1 ((4S)-8-CHLORO-5-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE)

• Product Name: (4S)-8-CHLORO-5-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• CAS No: 1213602-55-1
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 5592598
• PubChem ID: 92135004
• Update Time: 2025-10-31

(4S)-8-CHLORO-5-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• (4S)-8-CHLORO-5-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• 2H-1-Benzopyran-4-amine, 8-chloro-5-fluoro-3,4-dihydro-, (4S)-
• (S)-8-chloro-5-fluorochroman-4-amine
• Y12366
• 1213602-55-1

• Inchi： 1S/C9H9ClFNO/c10-5-1-2-6(11)8-7(12)3-4-13-9(5)8/h1-2,7H,3-4,12H2/t7-/m0/s1
• InChI Key： REXMYOGKXMUMRV-ZETCQYMHSA-N
• SMILES： C1OC2=C(Cl)C=CC(F)=C2[C@@H](N)C1

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 245.5±40.0 °C(Predicted)
• pka: 7.95±0.20(Predicted)

Additional information on (4S)-8-CHLORO-5-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE

Introduction to (4S)-8-CHLORO-5-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS No. 1213602-55-1)

(4S)-8-Chloro-5-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine (CAS No. 1213602-55-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzopyran derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of chloro and fluoro substituents on the benzopyran ring imparts distinct chemical and pharmacological properties to this molecule, making it a valuable candidate for further investigation.

The structure of (4S)-8-chloro-5-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine is characterized by a six-membered benzopyran ring with a chlorine atom at the 8-position and a fluorine atom at the 5-position. The amine group at the 4-position adds further reactivity and potential for forming hydrogen bonds, which can influence its interactions with biological targets. This structural configuration has been shown to enhance the compound's solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (4S)-8-chloro-5-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. These findings suggest that it could be a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (4S)-8-chloro-5-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine has also shown potential in cancer therapy. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, it has been found to downregulate the expression of oncogenic proteins such as Bcl-2 and promote apoptosis in cancer cells. These results have sparked interest in exploring its use as an adjuvant therapy in combination with existing chemotherapeutic agents.

The pharmacokinetic profile of (4S)-8-chloro-5-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and achieves peak plasma concentrations within a few hours. It also demonstrates good tissue distribution, particularly in brain tissue, which is crucial for its neuroprotective effects. Furthermore, its metabolic stability and low toxicity make it an attractive candidate for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of (4S)-8-chloro-5-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

In conclusion, (4S)-8-chloro-5-fluoro-3,4-dihydro-2H-1-benzopyran-4-am ine (CAS No. 1213602-55-1) represents a promising lead compound in the development of novel therapeutics for neurological disorders and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for continued research and development. As more studies are conducted, it is anticipated that this compound will contribute significantly to advancing our understanding of disease mechanisms and improving patient outcomes.